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molecular formula C9H5BrOS B109403 5-Bromobenzo[b]thiophene-3-carbaldehyde CAS No. 16296-72-3

5-Bromobenzo[b]thiophene-3-carbaldehyde

Cat. No. B109403
CAS RN: 16296-72-3
M. Wt: 241.11 g/mol
InChI Key: LQLMHAYNFMAEHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08283478B2

Procedure details

5-Bromobenzothiophene (1.60 g, 7.51 mmol) and dichloromethyl methyl ether (1.29 g, 11.3 mmol) were dissolved in anhydrous 1,2-dichloroethane (75 mL). Titanium tetrachloride (2.14 g, 11.3 mmol) was added, turning the solution dark. After one hour at room temperature, the reaction was poured into a mixture of saturated aqueous NaHCO3 and ice. The mixture was stirred for about 30 minutes and then was extracted with DCM (2×100 mL). The extracts were concentrated and chromatographed (0 to 5% ethyl acetate in hexane) to yield 5-bromo-benzo[b]thiophene-3-carbaldehyde (1.32 g). The 5-bromobenzothiophene-3-carboxaldehyde (1.20 g, 4.98 mmol) and sulfamide (4.0 g, 42 mmol) were combined in anhydrous ethanol (25 mL) and heated to reflux for three days. The reaction was cooled to room temperature and sodium borohydride (0.207 g, 5.47 mmol) was added. After five hours, water (50 ml) was added and the solution was extracted with chloroform (3×50 mL). The extracts were concentrated, suspended in a minimal amount of DCM, and filtered to provide the title compound as a yellow solid.
Name
5-Bromobenzothiophene
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
dichloromethyl methyl ether
Quantity
1.29 g
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
75 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Titanium tetrachloride
Quantity
2.14 g
Type
catalyst
Reaction Step Three
Name
5-bromo-benzo[b]thiophene-3-carbaldehyde

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[CH:7][C:6]=2[CH:10]=1.[CH3:11][O:12]C(Cl)Cl.C([O-])(O)=O.[Na+]>ClCCCl.[Ti](Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[C:7]([CH:11]=[O:12])[C:6]=2[CH:10]=1 |f:2.3|

Inputs

Step One
Name
5-Bromobenzothiophene
Quantity
1.6 g
Type
reactant
Smiles
BrC=1C=CC2=C(C=CS2)C1
Name
dichloromethyl methyl ether
Quantity
1.29 g
Type
reactant
Smiles
COC(Cl)Cl
Name
1,2-dichloroethane
Quantity
75 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Three
Name
Titanium tetrachloride
Quantity
2.14 g
Type
catalyst
Smiles
[Ti](Cl)(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for about 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
was extracted with DCM (2×100 mL)
CONCENTRATION
Type
CONCENTRATION
Details
The extracts were concentrated
CUSTOM
Type
CUSTOM
Details
chromatographed (0 to 5% ethyl acetate in hexane)

Outcomes

Product
Details
Reaction Time
 1 h
Name
5-bromo-benzo[b]thiophene-3-carbaldehyde
Type
product
Smiles
BrC1=CC2=C(SC=C2C=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.32 g
YIELD: CALCULATEDPERCENTYIELD 72.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.